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Compound of Interest

Compound Name: Cadmium oxide

Cat. No.: B075347 Get Quote

Essential safety protocols and logistical plans for the handling and disposal of cadmium oxide
are critical for ensuring the well-being of laboratory personnel and maintaining environmental

compliance. Cadmium oxide is a highly toxic chemical compound that poses significant health

risks, including carcinogenicity, germ cell mutagenicity, and reproductive toxicity.[1][2][3] Acute

inhalation can be fatal, and prolonged or repeated exposure can cause damage to organs,

particularly the kidneys and respiratory system.[1][3][4] This guide provides detailed procedural

information for researchers, scientists, and drug development professionals to manage

cadmium oxide safely throughout its lifecycle in the laboratory.

Exposure Limits and Hazard Classifications
Understanding the occupational exposure limits is the first step in establishing appropriate

safety protocols. The following table summarizes the key quantitative data related to cadmium
oxide exposure.
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Regulatory Body
Exposure Limit
Type

Value Notes

OSHA
Permissible Exposure

Limit (PEL)
0.005 mg/m³

8-hour Time-Weighted

Average (TWA)[5][6]

ACGIH
Threshold Limit Value

(TLV)
0.002 mg/m³

8-hour TWA

(respirable fraction)[5]

NIOSH
Recommended

Exposure Limit (REL)

Lowest feasible

concentration
10-hour TWA

NIOSH

Immediately

Dangerous to Life or

Health (IDLH)

9 mg/m³ As dust or fume[5]

DOT Hazard Classification:

Hazard Class: 6.1 (Toxic Substances)[1]

Packing Group: I[1]

UN Number: UN2570[1]

Operational Plan: From Procurement to Disposal
A systematic approach to handling cadmium oxide is essential to minimize exposure risks.

The following workflow outlines the necessary steps for safe handling, use, and disposal.
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Workflow for Safe Handling of Cadmium Oxide

Preparation

Handling and Use
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Waste Management and Disposal
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Assemble and Inspect PPE
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Weighing and Transfer:
Use appropriate tools

Label All Containers
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Proceed to Cleanup
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Remove PPE Carefully
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Arrange for Hazardous
Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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